8-Hydroxy-3'-deoxyguanosine

• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• InChI: InChI=1S/C10H13N5O5/c11-9-13-6-5(7(18)14-9)12-10(19)15(6)8-4(17)1-3(2-16)20-8/h3-4,8,16-17H,1-2H2,(H,12,19)(H3,11,13,14,18)/t3-,4+,8+/m0/s1
• InChIKey: HNZBIEBLKSJSDB-JJXKXHSHSA-N

8-Hydroxy-3'-deoxyguanosine: Structural Definition and Key Identifiers for Scientific Procurement

8-Hydroxy-3'-deoxyguanosine (CAS 920650-00-6, molecular formula C₁₀H₁₃N₅O₅, molecular weight 283.24 g/mol) is a purine nucleoside analog characterized by dual structural modifications: an 8-hydroxyl substitution on the guanine base and a 3'-deoxy modification on the ribose moiety . It is categorized within the 3'-deoxy-nucleoside and 8-modified purine nucleoside classes . This compound is commercially supplied as an analytical reference standard with reported purity specifications of ≥95% (HPLC) , and is available in research-grade quantities (5 mg to 500 mg) for laboratory investigations .

3'-Deoxy Chain Terminator Prevents phosphodiester bond formation; supports polymerase stalling studies

8-Oxo Guanine Base Analog Mimics oxidative DNA lesion for repair enzyme and mutagenesis research

Modified Nucleoside Tool Compound Supports oxidative stress biomarker and DNA damage pathway investigations

Why 8-Hydroxy-3'-deoxyguanosine Cannot Be Interchanged with 8-OHdG or Other Nucleoside Analogs

Substitution of 8-hydroxy-3'-deoxyguanosine with closely related analogs—most notably 8-hydroxy-2'-deoxyguanosine (8-OHdG/8-oxo-dG, CAS 88847-89-6) or 8-hydroxyguanosine (8-OHG)—is scientifically invalid due to fundamental structural divergence at the 3'-position of the ribose moiety [1]. The presence of a 3'-hydroxyl group in 8-OHdG versus a 3'-deoxy modification in the target compound confers differential susceptibility to enzymatic phosphorylation, distinct chromatographic retention behavior, and divergent substrate specificity for nucleoside kinases and polymerases [2]. Furthermore, while 8-OHdG and 8-OHG function primarily as endogenous oxidative damage biomarkers of DNA and RNA respectively [3], 8-hydroxy-3'-deoxyguanosine is classified as a synthetic purine nucleoside analog with applications in antitumor mechanistic studies targeting DNA synthesis inhibition [2]. Procurement decisions predicated on biomarker applications versus nucleoside analog investigations are therefore mutually exclusive based on this structural-functional dichotomy.

8-Hydroxy-3'-deoxyguanosine

8-OHdG (2'-Deoxy Analog)

Sugar Modification

3'-Deoxy: obligate chain terminator; no phosphodiester bond formation

3'-OH present: extendable by polymerases; supports bypass synthesis

Polymerase Recognition

Stalled complex formation; non-extendable terminus

Promutagenic lesion; may be extended leading to mutagenesis

Repair Enzyme Substrate Context

Non-extendable substrate; supports glycosylase kinetics without polymerase interference

Extendable lesion; repair outcomes may differ; downstream synthesis may confound readouts

• [1] Wikipedia. 8-Oxo-2'-deoxyguanosine. CAS 88847-89-6. View Source
• [2] MedChemExpress. 8-Hydroxy-3'-deoxyguanosine Biological Activity Description. View Source
• [3] Savelieva EI, Karakashev GV, Belyakov MV, Venediktov AS, Bikbulatov AN. Determination of oxidative damage markers of nucleic acids 8-hydroxyguanosine and 8-hydroxy-2'-deoxyguanosine in urine by HPLC-MS/MS. 2025;80(8):865-876. View Source

8-Hydroxy-3'-deoxyguanosine Quantitative Differentiation Evidence: Comparator-Based Procurement Metrics

Structural Divergence at 3'-Position: Chromatographic and Enzymatic Differentiation from 8-OHdG

8-Hydroxy-3'-deoxyguanosine contains a 3'-deoxy modification absent in the widely used biomarker 8-hydroxy-2'-deoxyguanosine (8-OHdG, CAS 88847-89-6), which retains an intact 3'-hydroxyl group [1]. This structural distinction alters reversed-phase HPLC retention time, enabling baseline separation between the two compounds under standardized conditions, and fundamentally changes substrate recognition by nucleoside kinases and DNA polymerases . The 3'-deoxy modification confers RNA chain termination capacity not present in 8-OHdG, as demonstrated for 3'-deoxy-GTP analogs .

N-Glycosidic Stability

Class-level inference

4.5-fold slower hydrolysis vs dG

Supports lesion persistence context in depurination studies

Inferred from 8-oxodG; verify for 3'-deoxy analog; pH 5.1, 100°C

Evidence Dimension	Structural modification at ribose 3'-position
Target Compound Data	3'-deoxy modification (C₃ position lacks hydroxyl group)
Comparator Or Baseline	8-OHdG (8-hydroxy-2'-deoxyguanosine): intact 3'-hydroxyl group (2'-deoxyribose)
Quantified Difference	Qualitative structural difference; affects enzymatic phosphorylation and chromatographic retention
Conditions	Structural analysis based on molecular formula comparison (C₁₀H₁₃N₅O₅ for both compounds with distinct stereochemistry)

Why This Matters

This structural difference necessitates procurement of the correct compound for experiments requiring 3'-deoxy-modified nucleoside properties versus 2'-deoxy biomarker applications.

• [1] Wikipedia. 8-Oxo-2'-deoxyguanosine Chemical Structure and Properties. View Source

Purity Specification and Analytical Validation for Procurement Decisions

Commercially supplied 8-hydroxy-3'-deoxyguanosine is characterized by HPLC purity of 99.92% as verified by analytical data, with NMR confirmation of structural consistency . The minimum purity specification across suppliers is ≥95% . In contrast, 8-OHdG reference standards are typically supplied at ≥98% purity, though supplier specifications vary. The high purity of the target compound supports its use as an analytical reference material in quantitative LC-MS/MS and HPLC-ECD method development [1].

Antibody Specificity

Class-level inference

Reported minimal cross-reactivity with RNA oxidation products

Supports DNA-specific detection context in immunoassays

Clone N45.1; validate specificity in target matrix; ELISA/IHC context

Evidence Dimension	HPLC purity specification
Target Compound Data	99.92% (HPLC), ≥95% (minimum specification)
Comparator Or Baseline	8-OHdG reference standard: typically ≥98% (supplier-dependent)
Quantified Difference	Comparable purity grade for analytical reference applications
Conditions	HPLC analysis with UV detection; NMR structural confirmation

Why This Matters

Procurement for analytical method development and quantitative biomarker assays requires documented purity specifications for method validation and calibration curve preparation.

• [1] Kasai H, et al. Analysis of 8-OH-dG and 8-OH-Gua as Biomarkers of Oxidative Stress. J Environ Mutagen. 2008;30(2):33-40. View Source

Storage Stability Parameters for Laboratory Inventory Management

8-Hydroxy-3'-deoxyguanosine exhibits defined stability parameters under controlled storage conditions: powder form remains stable for 3 years at -20°C, while in-solvent stability is maintained for 1 year at -80°C, with shipping permissible at ambient temperature for several days without degradation . Alternative suppliers report powder stability of 3 years at -20°C and 2 years at 4°C, with in-solvent stability of 6 months at -80°C and 1 month at -20°C . These vendor-specified stability parameters provide procurement-relevant guidance for laboratory inventory planning and experimental scheduling.

Chromatographic Separation

Class-level inference

Longer retention vs 8-OHdG; distinct m/z 284.1 [M+H]+

Supports analyte differentiation from co-occurring 2'-deoxy lesions

RP-HPLC or LC-MS/MS method context; 3'-deoxy increases hydrophobicity

Evidence Dimension	Storage stability (powder form at -20°C)
Target Compound Data	3 years at -20°C (powder); 1 year at -80°C (in solvent)
Comparator Or Baseline	Supplier-specified storage conditions (no direct comparator available)
Quantified Difference	Not applicable (single-compound vendor specification)
Conditions	Vendor-stated storage recommendations based on stability testing; ambient shipping permitted

Why This Matters

Procurement decisions involving bulk ordering or long-term experimental planning require explicit shelf-life data to prevent compound degradation and ensure experimental reproducibility.

8-Hydroxy-3'-deoxyguanosine: Validated Research Applications and Procurement-Relevant Use Cases

Mechanistic Studies of Purine Nucleoside Analog Antitumor Activity

As a purine nucleoside analog with 3'-deoxy modification, 8-hydroxy-3'-deoxyguanosine is applicable in investigations of DNA synthesis inhibition and apoptosis induction mechanisms relevant to indolent lymphoid malignancies [1]. The 3'-deoxy structural feature enables studies of chain termination effects and nucleoside kinase substrate recognition, distinguishing it from 2'-deoxy biomarker compounds such as 8-OHdG .

Analytical Reference Standard for HPLC-ECD and LC-MS/MS Method Development

With documented HPLC purity of 99.92% and minimum specification ≥95% , 8-hydroxy-3'-deoxyguanosine serves as a calibration standard in chromatographic method development for nucleoside analog quantification. Its defined stability parameters (3 years at -20°C powder storage) support its utility as a reference material in validated bioanalytical workflows.

Oxidative DNA Damage Research Requiring 3'-Modified Nucleoside Controls

In oxidative DNA damage studies where 8-hydroxy modifications on guanine are assessed, 8-hydroxy-3'-deoxyguanosine may function as a structurally related control compound. Its 8-hydroxyl substitution mirrors the oxidative lesion present in 8-OHdG, while the 3'-deoxy modification provides a distinct chromatographic signature for method validation and interference testing [2].

Nucleoside Analog Structure-Activity Relationship (SAR) Investigations

The dual modification pattern (8-hydroxy + 3'-deoxy) makes this compound a valuable tool in SAR studies examining how 3'-position alterations affect nucleoside analog activity, cellular uptake, and metabolic stability. Such studies inform medicinal chemistry optimization of nucleoside-based therapeutic candidates [1].

Application

Selection Property

Validation Focus

Chain Termination Studies

3'-Deoxy chain terminator fidelity

Polymerase stalling and translesion synthesis endpoint review

Repair Enzyme Kinetics

Non-extendable substrate control

Glycosylase binding and catalysis rate endpoint review

MS Biomarker Quantification

Distinct chromatographic retention and mass

Analyte specificity and ion suppression review in research matrices

Antibody Validation

3'-Deoxy structural control

DNA-specific cross-reactivity assessment for immunoassay development

• [1] MedChemExpress. 8-Hydroxy-3'-deoxyguanosine: Purine Nucleoside Analog with Antitumor Activity. View Source
• [2] Kasai H, et al. Analysis of 8-OH-dG and 8-OH-Gua as Biomarkers of Oxidative Stress. 2008;30(2):33-40. View Source